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Compound of Interest

Compound Name: AM-9635

Cat. No.: B8525693

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling AM-9635, a potent and selective PI3Kd inhibitor. By offering clear procedural
guidance, we aim to be your preferred source for laboratory safety and chemical handling
information, building trust through value beyond the product itself.

AM-9635 is a powerful research tool for investigating the PI3Kd signaling pathway. As with any
potent compound, understanding and implementing proper handling and safety protocols are
critical to protect personnel and maintain a safe research environment. While a specific Safety
Data Sheet (SDS) for AM-9635 is not publicly available, this guide synthesizes safety data from
structurally and functionally similar PI3Kd inhibitors, Idelalisib and Duvelisib, to provide a
comprehensive overview of necessary precautions.

Immediate Safety and Hazard Information

AM-9635, as a PI3Kd inhibitor, is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. Based on data from similar
compounds, AM-9635 may be harmful if swallowed, cause skin and serious eye irritation, and
may lead to respiratory irritation.[1][2]

Hazard Identification Summary:
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Hazard Classification GHS Category Hazard Statement
. H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
i o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1]
Specific Target Organ Toxicity, H335: May cause respiratory
. Category 3 L
Single Exposure irritation[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 )
life[3]
) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling AM-9635. The following table

outlines the required protective equipment.

Required Personal Protective Equipment:

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-13026/Idelalisib-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC5072.html
https://file.medchemexpress.com/batch_PDF/HY-13026/Idelalisib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13026/Idelalisib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13026/Idelalisib-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC5072.html
https://dcchemicals.com/msds/MSDS_DC5072.html
https://www.benchchem.com/product/b8525693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8525693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Body Area Equipment Specification
Safety goggles with side- Conforming to EN 166 (EU) or
Eyes/Face .
shields NIOSH (US) standards[4]
) Impervious, chemically
Hands Protective gloves ) o
resistant gloves (e.g., nitrile)
) ] ) Laboratory coat, long pants,
Skin/Body Impervious clothing
and closed-toe shoes[1]
Use a NIOSH/MSHA or
European Standard EN 149
Respiratory Suitable respirator approved respirator if

ventilation is inadequate or for

spill cleanup[1]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity

of your experiments.

Experimental Workflow for Handling AM-9635:
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Experimental Workflow for Handling AM-9635

Preparation

Don appropriate PPE

:

Work in a designated, well-ventilated area (e.g., fume hood)

:

Prepare all necessary equipment and reagents

Handling
\ 4

Carefully weigh the required amount of AM-9635

l

Prepare stock solutions by dissolving in a suitable solvent (e.g., DMSO)

Experimventation

Perform in vitro cell-based assays

Post-Experiment

Decontaminate all work surfaces and equipment

l

Dispose of all waste according to institutional and local regulations

l

Remove and properly dispose of PPE

l

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of AM-9635.
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Detailed Experimental Protocol: In Vitro Cell Viability
Assay

This protocol provides a general framework for assessing the effect of AM-9635 on cell viability.

o Cell Culture: Plate cells in a 96-well plate at a desired density and allow them to adhere
overnight.

o Compound Preparation: Prepare a stock solution of AM-9635 in sterile DMSO. Further dilute
the stock solution in cell culture media to achieve the desired final concentrations.

o Treatment: Remove the old media from the cells and add the media containing different
concentrations of AM-9635. Include a vehicle control (DMSO) and an untreated control.

 Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C in a
humidified incubator with 5% CO2.

 Viability Assessment: Use a cell viability reagent (e.g., MTS or MTT) and measure the
absorbance according to the manufacturer's instructions.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value.

Disposal Plan

Proper disposal of AM-9635 and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Disposal Guidelines:
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Waste Type

Disposal Procedure

Unused AM-9635

Dispose of as hazardous chemical waste in
accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware

Collect in a designated, sealed container for

hazardous waste disposal.

Contaminated PPE

Dispose of as hazardous waste.

Liquid Waste

Collect in a sealed, properly labeled hazardous

waste container.

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Understanding the PI3Kd Signaling Pathway

AM-9635 selectively inhibits the delta isoform of phosphoinositide 3-kinase (PI3K). This
pathway is crucial in regulating cell growth, proliferation, survival, and differentiation,

particularly in immune cells.

PI3Kd Signaling Pathway:
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Simplified PI3Kd Signaling Pathway
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Caption: Inhibition of PI3Kd by AM-9635 blocks downstream signaling.
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By adhering to these safety protocols and operational plans, researchers can confidently and
safely utilize AM-9635 in their critical work, advancing our understanding of cellular signaling
and developing new therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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